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Introduction

IQ-1S, a potent and selective inhibitor of c-Jun N-terminal kinases (JNKs), presents a valuable
tool for high-throughput screening (HTS) campaigns aimed at discovering novel therapeutics
targeting inflammatory diseases, neurodegenerative disorders, and oncology. JNKs are key
mediators of cellular stress responses, and their dysregulation is implicated in a variety of
pathologies. 1Q-1S offers a well-characterized chemical probe to investigate JNK signaling and
to identify new modulators of this pathway. These application notes provide detailed
methodologies for utilizing 1Q-1S in both biochemical and cell-based HTS assays.

Mechanism of Action

IQ-1S is an ATP-competitive inhibitor of INKs, with a higher affinity for INK3. The compound
binds to the ATP-binding pocket of the kinase, preventing the phosphorylation of its
downstream substrates, such as the transcription factor c-Jun. This inhibition blocks the
activation of the JNK signaling cascade, which is involved in apoptosis, inflammation, and
cellular stress responses.
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Data Presentation

The inhibitory activity of 1Q-1S against the three JNK isoforms is summarized in the table
below. This data is critical for designing experiments and interpreting results from HTS

campaigns.
Target Parameter Value
INK1 Kd 390 nM[1]
INK2 Kd 360 nM[1]
JNK3 Kd 87 nM[1]

Table 1: In Vitro Inhibitory Activity of 1Q-1S against JNK Isoforms. Dissociation constants (Kd)
were determined through cell-free assays.

Signaling Pathway

The following diagram illustrates the JNK signaling pathway and the point of intervention for 1Q-
1S.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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